10-Debc hydrochloride

• CAS No.: 201788-90-1
• Product Name: 10-Debc hydrochloride
• Molecular Formula: C20H26Cl2N2O
• Molecular Weight: 381.3 g/mol
• IUPAC Name: 4-(2-chlorophenoxazin-10-yl)-N,N-diethylbutan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C20H25ClN2O.ClH/c1-3-22(4-2)13-7-8-14-23-17-9-5-6-10-19(17)24-20-12-11-16(21)15-18(20)23;/h5-6,9-12,15H,3-4,7-8,13-14H2,1-2H3;1H
• Standard InChIKey: SVKSJUIYYCQZEC-UHFFFAOYSA-N
• SMILES: CCN(CC)CCCCN1C2=CC=CC=C2OC3=C1C=C(C=C3)Cl.Cl
• Canonical SMILES: CCN(CC)CCCCN1C2=CC=CC=C2OC3=C1C=C(C=C3)Cl.Cl
• Appearance: Solid powder
• Description: Akt Inhibitor X is a cell permeable, reversible, and selective Akt phosphorylation inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Akt Inhibitor X; Akt Inhibitor-X; aktX; 10-DEBC hydrochloride; CCG-206734; CCG 206734; CCG206734; NCP
• Reference: 1: Varela-M RE, Ochoa R, Muskus CE, Muro A, Mollinedo F. Identification of a RAC/AKT-like gene in Leishmania parasites as a putative therapeutic target in leishmaniasis. Parasit Vectors. 2017 Oct 10;10(1):458. doi: 10.1186/s13071-017-2379-y. PubMed PMID: 29017516; PubMed Central PMCID: PMC5633885.; 2: Zhang R, Zhu Y, Dong X, Liu B, Zhang N, Wang X, Liu L, Xu C, Huang S, Chen L. Celastrol Attenuates Cadmium-Induced Neuronal Apoptosis via Inhibiting Ca(2+) -CaMKII-Dependent Akt/mTOR Pathway. J Cell Physiol. 2017 Aug;232(8):2145-2157. doi: 10.1002/jcp.25703. Epub 2017 Feb 28. PubMed PMID: 27891586.; 3: Xu C, Zhang H, Liu C, Zhu Y, Wang X, Gao W, Huang S, Chen L. Rapamycin inhibits Erk1/2-mediated neuronal apoptosis caused by cadmium. Oncotarget. 2015 Aug 28;6(25):21452-67. PubMed PMID: 26046303; PubMed Central PMCID: PMC4673278.; 4: de Oliveira AC, Candelario-Jalil E, Langbein J, Wendeburg L, Bhatia HS, Schlachetzki JC, Biber K, Fiebich BL. Pharmacological inhibition of Akt and downstream pathways modulates the expression of COX-2 and mPGES-1 in activated microglia. J Neuroinflammation. 2012 Jan 3;9:2. doi: 10.1186/1742-2094-9-2. PubMed PMID: 22214188; PubMed Central PMCID: PMC3283507.; 5: Lin Y, Sun Z. Thyroid hormone promotes insulin-induced glucose uptake by enhancing Akt phosphorylation and VAMP2 translocation in 3T3-L1 adipocytes. J Cell Physiol. 2011 Oct;226(10):2625-32. doi: 10.1002/jcp.22613. PubMed PMID: 21792921; PubMed Central PMCID: PMC3075354.; 6: Banquet S, Delannoy E, Agouni A, Dessy C, Lacomme S, Hubert F, Richard V, Muller B, Leblais V. Role of G(i/o)-Src kinase-PI3K/Akt pathway and caveolin-1 in β₂-adrenoceptor coupling to endothelial NO synthase in mouse pulmonary artery. Cell Signal. 2011 Jul;23(7):1136-43. doi: 10.1016/j.cellsig.2011.02.008. Epub 2011 Mar 6. PubMed PMID: 21385608.; 7: Shyu KG, Wang BW, Chen WJ, Kuan P, Hung CR. Mechanism of the inhibitory effect of atorvastatin on endoglin expression induced by transforming growth factor-beta1 in cultured cardiac fibroblasts. Eur J Heart Fail. 2010 Mar;12(3):219-26. doi: 10.1093/eurjhf/hfq011. PubMed PMID: 20156938.; 8: Nagahama M, Hagiyama T, Kojima T, Aoyanagi K, Takahashi C, Oda M, Sakaguchi Y, Oguma K, Sakurai J. Binding and internalization of Clostridium botulinum C2 toxin. Infect Immun. 2009 Nov;77(11):5139-48. doi: 10.1128/IAI.00638-09. Epub 2009 Aug 31. PubMed PMID: 19720757; PubMed Central PMCID: PMC2772504.; 9: Altamirano F, Oyarce C, Silva P, Toyos M, Wilson C, Lavandero S, Uhlén P, Estrada M. Testosterone induces cardiomyocyte hypertrophy through mammalian target of rapamycin complex 1 pathway. J Endocrinol. 2009 Aug;202(2):299-307. doi: 10.1677/JOE-09-0044. Epub 2009 May 27. Erratum in: J Endocrinol. 2009 Sep;202(3):485. PubMed PMID: 19474060.; 10: Lim CS, Walikonis RS. Hepatocyte growth factor and c-Met promote dendritic maturation during hippocampal neuron differentiation via the Akt pathway. Cell Signal. 2008 May;20(5):825-35. doi: 10.1016/j.cellsig.2007.12.013. Epub 2007 Dec 27. PubMed PMID: 18262389; PubMed Central PMCID: PMC2302788.
• PubChem Compound: 16760284
• Last Modified: Nov 11 2021